molecular formula C22H19N3O4 B2901610 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile CAS No. 758701-70-1

2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

Cat. No.: B2901610
CAS No.: 758701-70-1
M. Wt: 389.411
InChI Key: QSSCPLQIEDVISQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyrano[3,2-c]pyridine-3-carbonitrile family, characterized by a fused pyranopyridine core with a nitrile group at position 2. Key structural features include:

  • 2-Methoxyphenyl substituent at position 4, contributing electron-donating effects and influencing aromatic interactions.
  • Methyl group at position 7, enhancing steric stability.

The compound’s molecular formula is inferred as C₂₃H₂₀N₄O₃ (exact mass: 400.15 g/mol), based on structural analogs like 2-amino-4-(furan-3-yl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile (C₂₀H₁₆N₄O₃; 360.37 g/mol) .

Properties

IUPAC Name

2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N3O4/c1-13-10-18-20(22(26)25(13)12-14-6-5-9-28-14)19(16(11-23)21(24)29-18)15-7-3-4-8-17(15)27-2/h3-10,19H,12,24H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSSCPLQIEDVISQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3OC)C(=O)N1CC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a pyrano-pyridine derivative that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, highlighting various studies, mechanisms of action, and its potential therapeutic applications.

Chemical Structure and Properties

The structural formula of the compound can be represented as follows:

C18H18N2O3\text{C}_{18}\text{H}_{18}\text{N}_2\text{O}_3

This compound features a pyrano[3,2-c]pyridine core with various substituents that contribute to its biological activity.

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrano-pyridine compounds exhibit significant antimicrobial properties. For instance, a related compound demonstrated potent activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentration (MIC) values ranging from 0.3 to 8.5 µM .

Anticancer Properties

Research has also explored the anticancer potential of similar compounds. A study highlighted that certain pyrano-pyridine derivatives showed cytotoxicity against cancer cell lines with IC50 values lower than standard chemotherapeutic agents like doxorubicin . The structure-activity relationship (SAR) indicated that modifications on the phenyl ring significantly influenced the cytotoxic activity.

Anti-inflammatory Effects

Compounds within this class have been evaluated for their anti-inflammatory properties. In one study, derivatives exhibited greater anti-inflammatory activity than curcumin, a well-known natural anti-inflammatory agent . The mechanism involved the inhibition of pro-inflammatory cytokines and pathways associated with inflammation.

The biological activities of 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile are believed to be mediated through several mechanisms:

  • Inhibition of Enzymatic Activity : Some studies suggest that these compounds can inhibit key enzymes involved in disease processes, such as proteases in viral replication .
  • Interaction with Cellular Targets : The binding affinity to specific proteins can alter cellular signaling pathways, leading to apoptosis in cancer cells .
  • Modulation of Immune Response : By influencing cytokine production, these compounds may help regulate immune responses.

Study 1: Antimicrobial Efficacy

A study conducted on a series of pyrano-pyridine derivatives showed that one particular compound exhibited an MIC against Pseudomonas aeruginosa at 1 mg/mL, indicating substantial antibacterial activity compared to standard antibiotics .

Study 2: Anticancer Activity

In vitro testing revealed that a derivative had an IC50 value of 1.98 µg/mL against A-431 human epidermoid carcinoma cells, demonstrating significant anticancer potential . Molecular dynamics simulations indicated strong interactions with target proteins involved in cell proliferation.

Data Summary Table

Activity TypeCompound DerivativeTarget Organism/Cell LineIC50/MIC ValueReference
AntimicrobialPyrano-Pyridine DerivativeE. coliMIC: 0.3 - 8.5 µM
AnticancerPyrano-Pyridine DerivativeA-431 Cell LineIC50: 1.98 µg/mL
Anti-inflammatoryCurcumin ComparisonVarious Inflammatory MarkersGreater than Curcumin

Comparison with Similar Compounds

Table 1: Key Structural Variations and Properties

Compound Name (Substituents) R⁴ (Position 4) R⁶ (Position 6) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications
Target Compound 2-Methoxyphenyl Furan-2-ylmethyl C₂₃H₂₀N₄O₃ 400.15 High predicted solubility (methoxy group); potential antimicrobial activity
3ad 4-Methoxyphenyl -H C₁₇H₁₄N₂O₄ 310.31 MP: 248–250°C; 86% yield; used as a synthetic intermediate
CID 3846891 4-Chlorophenyl 3-Pyridinylmethyl C₂₂H₁₇ClN₄O₂ 416.85 Chlorine enhances reactivity; pyridinyl group improves binding to kinase targets
2-Amino-4-(2-chlorophenyl)-7-methyl-5-oxo-6-phenethyl 2-Chlorophenyl Phenethyl C₂₅H₂₁ClN₄O₂ 444.91 Steric bulk reduces solubility; phenethyl enhances CNS penetration
2-Amino-4-(2,4-dimethoxyphenyl)-6-morpholinylethyl 2,4-Dimethoxyphenyl 2-Morpholin-4-ylethyl C₂₄H₂₈N₄O₅ 452.51 Morpholine improves solubility; dimethoxy groups increase logP

(a) Electronic Effects

  • Methoxy vs. Chloro Substituents : The 2-methoxyphenyl group in the target compound donates electrons via resonance, contrasting with electron-withdrawing chloro substituents in CID 3846891 . This difference impacts charge distribution and binding to enzymes like kinases .
  • Furan vs. Pyridinyl/Phenethyl : The furan-2-ylmethyl group offers moderate π-π interactions compared to pyridinylmethyl (stronger H-bonding) or phenethyl (hydrophobic dominance) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.